Cas no 1158501-49-5 ((4-Aminopiperidin-1-yl)(2-nitrophenyl)methanone hydrochloride)

• Product Name: (4-Aminopiperidin-1-yl)(2-nitrophenyl)methanone hydrochloride
• CAS No: 1158501-49-5
• MF: C₁₂H₁₆ClN₃O₃
• MW: 285.726741790771
• CID: 4788238
• Update Time: 2025-07-21

(4-Aminopiperidin-1-yl)(2-nitrophenyl)methanone hydrochloride Chemical and Physical Properties

Names and Identifiers

• (4-Aminopiperidin-1-yl)(2-nitrophenyl)methanone hydrochloride

• Inchi： 1S/C12H15N3O3.ClH/c13-9-5-7-14(8-6-9)12(16)10-3-1-2-4-11(10)15(17)18;/h1-4,9H,5-8,13H2;1H
• InChI Key： FKQKRUUSFYPUJG-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1C=CC=CC=1[N+](=O)[O-])N1CCC(CC1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 321
• Topological Polar Surface Area: 92.2

Additional information on (4-Aminopiperidin-1-yl)(2-nitrophenyl)methanone hydrochloride

Introduction to (4-Aminopiperidin-1-yl)(2-nitrophenyl)methanone hydrochloride and CAS No. 1158501-49-5

(4-Aminopiperidin-1-yl)(2-nitrophenyl)methanone hydrochloride is a significant compound in the field of pharmaceutical chemistry, characterized by its unique molecular structure and potential biological activities. This compound, identified by the CAS number 1158501-49-5, has garnered attention due to its role in various research applications, particularly in the development of novel therapeutic agents.

The molecular framework of (4-Aminopiperidin-1-yl)(2-nitrophenyl)methanone hydrochloride consists of a piperidine ring linked to an amine group and a nitro-substituted phenyl ring, which is further connected to a ketone moiety. This structural configuration imparts distinct chemical properties that make it a valuable scaffold for medicinal chemistry investigations. The presence of both electron-donating and electron-withdrawing groups enhances its reactivity and interaction with biological targets, making it a promising candidate for drug discovery.

In recent years, there has been growing interest in exploring the pharmacological potential of piperidine derivatives, particularly those incorporating nitroaromatic groups. These compounds have shown promise in various preclinical studies, demonstrating efficacy against a range of diseases, including cancer and infectious disorders. The nitro group in (4-Aminopiperidin-1-yl)(2-nitrophenyl)methanone hydrochloride plays a crucial role in modulating its biological activity by influencing electronic distribution and facilitating interactions with target proteins.

One of the most compelling aspects of this compound is its versatility in drug design. The piperidine ring provides a stable core structure that can be modified to enhance specific pharmacokinetic properties, while the nitrophenyl moiety offers opportunities for further functionalization. This flexibility has enabled researchers to develop analogs with improved solubility, bioavailability, and target specificity. For instance, modifications to the amine group have been explored to optimize binding affinity to enzymes and receptors involved in disease pathways.

The hydrochloride salt form of (4-Aminopiperidin-1-yl)(2-nitrophenyl)methanone hydrochloride enhances its stability and solubility, making it more suitable for formulation into pharmaceutical products. This salt form also improves the compound's bioavailability upon administration, which is critical for achieving therapeutic efficacy. The enhanced solubility profile is particularly advantageous for oral formulations, where rapid absorption is essential for treating acute conditions.

Recent studies have highlighted the potential of (4-Aminopiperidin-1-yl)(2-nitrophenyl)methanone hydrochloride as an anti-inflammatory agent. In preclinical models, this compound has demonstrated significant reductions in inflammatory markers, suggesting its utility in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The mechanism of action likely involves modulation of cytokine production and inhibition of pro-inflammatory signaling pathways.

In addition to its anti-inflammatory properties, research has also explored the anticancer potential of this compound. Preliminary findings indicate that it can induce apoptosis in certain cancer cell lines by disrupting mitochondrial function and activating stress signaling pathways. The nitroaromatic group appears to play a key role in these processes by generating reactive oxygen species that damage cellular components. Further investigation is warranted to fully elucidate the mechanisms underlying its anticancer effects.

The synthesis of (4-Aminopiperidin-1-yl)(2-nitrophenyl)methanone hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions followed by condensation steps to introduce the ketone functionality. Advances in synthetic methodologies have enabled more efficient production processes, reducing costs and improving scalability for industrial applications.

The analytical characterization of this compound is critical for ensuring its quality and consistency. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm structural integrity and assess purity. These analytical methods provide detailed insights into the compound's chemical properties, which are essential for regulatory compliance and therapeutic use.

The pharmacokinetic profile of (4-Aminopiperidin-1-yl)(2-nitrophenyl)methanone hydrochloride has been studied in animal models to evaluate its absorption, distribution, metabolism, excretion (ADME) characteristics. Initial data suggest that it exhibits moderate bioavailability upon oral administration, with a reasonable half-life allowing for once-daily dosing. However, further studies are needed to optimize dosing regimens and minimize potential side effects.

In conclusion, (4-Aminopiperidin-1-yl)(2-nitrophenyl)methanone hydrochloride, identified by CAS number 1158501-49-5, represents a promising candidate for therapeutic development due to its unique structural features and demonstrated biological activities. Its potential applications in treating inflammation and cancer make it an attractive target for further research. As our understanding of its pharmacological properties continues to evolve, this compound holds significant promise for improving patient outcomes across multiple disease indications.